Cas no 148044-11-5 (1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene)
148044-11-5 structure
Product Name:1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene
CAS No:148044-11-5
MF:C30H18N6O3
MW:510.502325534821
CID:2778406
PubChem ID:638607
Update Time:2025-04-21
1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- AKOS024389100
- SCHEMBL12765577
- 1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene
- 148044-11-5
- ST51043607
- InChI=1/C30H18N6O3/c1-4-10-19(11-5-1)25-31-34-28(37-25)22-16-23(29-35-32-26(38-29)20-12-6-2-7-13-20)18-24(17-22)30-36-33-27(39-30)21-14-8-3-9-15-21/h1-18
- DTXSID90348584
- 1,3,4-oxadiazole, 2,2',2''-benzene-1,3,5-triyltris[5-phenyl-
- 2,2',2''-benzene-1,3,5-triyltris(5-phenyl-1,3,4-oxadiazole)
-
- Inchi: 1S/C30H18N6O3/c1-4-10-19(11-5-1)25-31-34-28(37-25)22-16-23(29-35-32-26(38-29)20-12-6-2-7-13-20)18-24(17-22)30-36-33-27(39-30)21-14-8-3-9-15-21/h1-18H
- InChI Key: WVVRLJFQEXHDBT-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NN=C1C1C=C(C2=NN=C(C3C=CC=CC=3)O2)C=C(C2=NN=C(C3C=CC=CC=3)O2)C=1
Computed Properties
- Exact Mass: 510.14403846Da
- Monoisotopic Mass: 510.14403846Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 6
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 117Ų
1,3,5-Tris(5-phenyl-1,3,4-oxadiazol-2-yl)benzene Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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